Cas no 87344-05-6 (Amtolmetin)

• Product Name: Amtolmetin
• CAS No: 87344-05-6
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 61075
• PubChem ID: 135911
• Update Time: 2025-04-18

Amtolmetin Chemical and Physical Properties

Names and Identifiers

• Tolmetin glycinamide
• N-((1-Methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl)acetyl)glycine
• 2-[[2-[1-Methyl-5-(4-methylbenzoyl)pyrrol-2-yl]acetyl]amino]acetic acid
• TOLMETIN GLYCINE AMIDE
• Mcn-4366
• 87344-05-6
• UNII-3RS348SV6U
• Glycine, N-((1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl)acetyl)-
• AKOS015901744
• SCHEMBL3051890
• GLYCINE, N-(2-(1-METHYL-5-(4-METHYLBENZOYL)-1H-PYRROL-2-YL)ACETYL)-
• Tolmetin glycineamide
• Q27257950
• N-((1-METHYL-5-P-TOLUOYLPYRROL-2-YL)ACETYL)GLYCINE
• DTXSID90236290
• amtolmetin
• (S)-3-ACETOXY-4-BROMOBUTYRYLCHLORIDE
• Mcn 4366
• {2-[1-Methyl-5-(4-methyl-benzoyl)-1H-pyrrol-2-yl]-acetylamino}-acetic acid
• 3RS348SV6U
• Amtolmetin

• Inchi： 1S/C17H18N2O4/c1-11-3-5-12(6-4-11)17(23)14-8-7-13(19(14)2)9-15(20)18-10-16(21)22/h3-8H,9-10H2,1-2H3,(H,18,20)(H,21,22)
• InChI Key： IYNXNYQOVKPFMM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1=CC=C(CC(NCC(=O)O)=O)N1C

Computed Properties

• Exact Mass: 314.12700
• Monoisotopic Mass: 314.126657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 30
• XLogP3: nothing
• Topological Polar Surface Area: 88.4

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 647.8±55.0 °C at 760 mmHg
• Flash Point: 345.5±31.5 °C
• Refractive Index: 1.596
• PSA: 88.40000
• LogP: 1.69870
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Amtolmetin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)